Cas no 2648924-29-0 (1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-2-methylpyrrolidine-2-carboxylic acid)

• Product Name: 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-2-methylpyrrolidine-2-carboxylic acid
• CAS No: 2648924-29-0
• MF: C₂₄H₂₆N₂O₅
• MW: 422.473646640778
• CID: 6010832
• PubChem ID: 145777534
• Update Time: 2025-10-29

1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-2-methylpyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-2-methylpyrrolidine-2-carboxylic acid
• 2648924-29-0
• 1-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoyl]-2-methylpyrrolidine-2-carboxylic acid
• EN300-1513722

• Inchi： 1S/C24H26N2O5/c1-15(21(27)26-13-7-12-24(26,2)22(28)29)25-23(30)31-14-20-18-10-5-3-8-16(18)17-9-4-6-11-19(17)20/h3-6,8-11,15,20H,7,12-14H2,1-2H3,(H,25,30)(H,28,29)/t15-,24?/m0/s1
• InChI Key： NKANBLGSTFCXAX-FZADBTJQSA-N
• SMILES： OC(C1(C)CCCN1C([C@H](C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 422.18417193g/mol
• Monoisotopic Mass: 422.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 690
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-2-methylpyrrolidine-2-carboxylic acid

Comprehensive Analysis of 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-2-methylpyrrolidine-2-carboxylic acid (CAS No. 2648924-29-0)

1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-2-methylpyrrolidine-2-carboxylic acid (CAS No. 2648924-29-0) is a specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and pharmaceutical research. This compound features a unique 2-methylpyrrolidine-2-carboxylic acid backbone, which enhances its stability and reactivity in solid-phase peptide synthesis (SPPS). The presence of the Fmoc (9H-fluoren-9-ylmethoxycarbonyl) group ensures selective deprotection under mild conditions, making it a preferred choice for modern peptide chemistry applications.

In recent years, the demand for custom peptide synthesis has surged due to advancements in biologics and drug discovery. Researchers frequently search for terms like "Fmoc-amino acid derivatives", "peptide building blocks", and "CAS 2648924-29-0 applications" to identify high-quality reagents. This compound addresses these needs by offering excellent stereochemical purity and compatibility with automated peptide synthesizers. Its structural complexity also makes it valuable for studying conformational stability in bioactive peptides.

The 2-methylpyrrolidine moiety in 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-2-methylpyrrolidine-2-carboxylic acid contributes to its role in designing peptidomimetics, a hot topic in medicinal chemistry. Peptidomimetics are engineered to mimic natural peptides while improving metabolic stability and oral bioavailability. Searches for "peptidomimetic scaffolds" and "non-natural amino acids" highlight the growing interest in such compounds. CAS No. 2648924-29-0 is particularly relevant for developing GPCR-targeted therapies and enzyme inhibitors.

From a synthetic chemistry perspective, this compound’s Fmoc-protected amine group allows for seamless integration into multi-step organic syntheses. Laboratories often prioritize reagents with high HPLC purity and low racemization risk, both of which are hallmarks of CAS No. 2648924-29-0. The compound’s carboxylic acid functionality further enables conjugation with other biomolecules, expanding its utility in bioconjugation and probe design.

In the context of SEO trends, queries like "Fmoc-2-methylpyrrolidine-2-carboxylic acid uses" and "CAS 2648924-29-0 suppliers" reflect market demand. The compound’s versatility aligns with emerging research areas such as targeted drug delivery and precision medicine. Its compatibility with click chemistry and SPPS protocols further cements its position as a critical tool for chemical biology.

Quality control is paramount for 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-2-methylpyrrolidine-2-carboxylic acid. Analytical techniques like NMR spectroscopy, mass spectrometry, and chiral HPLC are employed to verify its enantiomeric excess and structural integrity. These metrics are frequently cited in peer-reviewed journals, underscoring the compound’s reliability for high-impact research.

In summary, CAS No. 2648924-29-0 represents a sophisticated Fmoc-amino acid derivative with broad applications in peptide science and drug development. Its design caters to contemporary challenges in biopharmaceuticals, answering frequent search queries about "advanced peptide reagents" and "custom synthesis intermediates". As the field evolves, this compound is poised to remain a cornerstone for innovations in therapeutic peptide engineering.